(2E)-1-(4-ethylphenyl)-3-(3-nitrophenyl)prop-2-en-1-one

• IUPAC Name: (E)-1-(4-ethylphenyl)-3-(3-nitrophenyl)prop-2-en-1-one
• InChI: InChI=1S/C17H15NO3/c1-2-13-6-9-15(10-7-13)17(19)11-8-14-4-3-5-16(12-14)18(20)21/h3-12H,2H2,1H3/b11-8+
• InChI Key: CACQHSYTJLXCBJ-DHZHZOJOSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)C(=O)C=CC2=CC(=CC=C2)[N+](=O)[O-]
• Isomeric SMILES: CCC1=CC=C(C=C1)C(=O)/C=C/C2=CC(=CC=C2)[N+](=O)[O-]
• Molecular Formula: C17H15NO3
• Molecular Weight: 281.30 g/mol

Description

(2E)-1-(4-ethylphenyl)-3-(3-nitrophenyl)prop-2-en-1-one is a chemical compound that belongs to the family of chalcones. It has been extensively studied for its potential applications in various fields, including medicinal chemistry, pharmacology, and material science.

Scientific Research Applications

Crystallographic Properties

• Molecular Structure and Crystal Packing: The study of similar compounds in crystallography reveals insights into the molecular structure and crystal packing patterns. For example, (2E)-1-(2,4-dichlorophenyl)-3-(4-nitrophenyl)prop-2-en-1-one shows a trans-configured central double bond and stabilized crystal packing through specific contacts (Yathirajan et al., 2007).

Materials Science and Chemistry

• Corrosion Inhibition: Biphenyl derivatives of similar compounds have been investigated for their role in corrosion inhibition of metals, demonstrating significant effectiveness in this application (Baskar et al., 2012).
• X-ray Diffraction Analysis: Studies using X-ray diffraction techniques provide insights into the molecular interactions and energetics of similar compounds, offering valuable information for materials science (Salian et al., 2016).
• Photophysical Properties: The photophysical properties of similar chalcone derivatives have been studied, revealing their behavior in different solvents, which is crucial for designing materials with specific optical properties (Kumari et al., 2017).

Other Applications

• Nonlinear Optical Properties: Some derivatives of this compound have been studied for their nonlinear optical properties, which are essential in developing materials for photonic and optoelectronic applications (Valverde et al., 2018).
• Hydrogen Bonding and Lattice Energy Analysis: The analysis of hydrogen bonding and lattice energy in similar compounds is essential for understanding their stability and reactivity, which can be applied in various chemical syntheses and material design (Venkatesan et al., 2021).

Safety and Hazards

Please refer to the Material Safety Data Sheet (MSDS) for safety information.